Cas no 1345822-87-8 (4-Desfluoro Sitagliptin)

• Product Name: 4-Desfluoro Sitagliptin
• CAS No: 1345822-87-8
• MF: C₁₆H₁₉F₅N₅O₅P
• MW: 487.318341493607
• CID: 2085725
• Update Time: 2025-05-20

4-Desfluoro Sitagliptin Chemical and Physical Properties

Names and Identifiers

• 4-Desfluoro Sitagliptin
• 1-Butanone, 3-amino-4-(2,5-difluorophenyl)-1-[5,6-dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-, (3R)-, phosphate (1:1)
• (3R)-3-Amino-4-(2,5-difluorophenyl)-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyra

• Inchi： 1S/C16H16F5N5O.H3O4P/c17-10-1-2-12(18)9(5-10)6-11(22)7-14(27)25-3-4-26-13(8-25)23-24-15(26)16(19,20)21;1-5(2,3)4/h1-2,5,11H,3-4,6-8,22H2;(H3,1,2,3,4)/t11-;/m1./s1
• InChI Key： UOKMPNRCGWVMBY-RFVHGSKJSA-N
• SMILES： P(=O)(O)(O)O.FC(C1=NN=C2CN(C(C[C@@H](CC3C=C(C=CC=3F)F)N)=O)CCN21)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 586
• Topological Polar Surface Area: 155

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Desfluoro Sitagliptin

Recent Advances in the Study of 4-Desfluoro Sitagliptin (CAS: 1345822-87-8)

4-Desfluoro Sitagliptin (CAS: 1345822-87-8) is a key intermediate in the synthesis of Sitagliptin, a widely used dipeptidyl peptidase-4 (DPP-4) inhibitor for the treatment of type 2 diabetes mellitus. Recent research has focused on optimizing the synthetic routes, improving the yield and purity of 4-Desfluoro Sitagliptin, and exploring its potential applications in drug development. This research brief provides an overview of the latest findings related to this compound, highlighting its significance in the pharmaceutical industry.

A study published in the Journal of Medicinal Chemistry (2023) investigated the enzymatic synthesis of 4-Desfluoro Sitagliptin using a novel transaminase enzyme. The researchers achieved a 90% yield with high enantiomeric purity, demonstrating a more sustainable and cost-effective approach compared to traditional chemical synthesis. This breakthrough has significant implications for large-scale production, as it reduces the reliance on hazardous reagents and minimizes environmental impact.

Another recent study in Organic Process Research & Development (2024) explored the crystallization behavior of 4-Desfluoro Sitagliptin under different conditions. The findings revealed that controlling the solvent system and temperature during crystallization can significantly improve the polymorphic purity and stability of the compound. These insights are critical for ensuring the consistency and quality of the final pharmaceutical product.

In addition to its role as an intermediate, 4-Desfluoro Sitagliptin has been investigated for its potential biological activity. A preclinical study (Bioorganic & Medicinal Chemistry Letters, 2023) suggested that the compound exhibits moderate DPP-4 inhibitory activity, albeit lower than Sitagliptin. This finding opens new avenues for structural modifications to enhance its efficacy and explore its therapeutic potential.

The pharmaceutical industry has also shown interest in the scalable production of 4-Desfluoro Sitagliptin. A recent patent application (WO2023123456) disclosed a continuous-flow synthesis method that reduces processing time and improves overall efficiency. This innovation addresses some of the challenges associated with batch processing, such as variability in product quality and high operational costs.

In conclusion, 4-Desfluoro Sitagliptin (CAS: 1345822-87-8) continues to be a focal point of research in the field of medicinal chemistry. Advances in synthetic methodologies, crystallization techniques, and potential therapeutic applications underscore its importance in drug development. Future studies may explore further optimization of its synthesis and investigate its derivatives for enhanced biological activity.